N-(3-methoxybenzyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H26N4O3/c1-30-21-9-5-6-18(14-21)16-25-24(29)19-10-12-28(13-11-19)22-15-23(27-17-26-22)31-20-7-3-2-4-8-20/h2-9,14-15,17,19H,10-13,16H2,1H3,(H,25,29)
• InChI Key: PMWGXAUBWDJTMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2CCN(CC2)C3=CC(=NC=N3)OC4=CC=CC=C4
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

N-(3-methoxybenzyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide, also known as ML277, is a small molecule inhibitor that targets the Kir7.1 potassium channel. It has been studied for its potential therapeutic applications in various diseases, including hypertension, diabetes, and cancer.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Synthesis of Heterocyclic Compounds : A study focused on synthesizing novel heterocyclic compounds derived from visnagenone and khellinone, exhibiting anti-inflammatory and analgesic properties. These compounds, including benzodifuranyl derivatives and thiazolopyrimidines, demonstrate the potential of structurally complex heterocycles in medicinal chemistry for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activity : Research on new pyridine derivatives synthesized from amino substituted benzothiazoles and chloropyridine-carboxylic acid showed variable and modest antimicrobial activity against bacteria and fungi. This indicates the utility of such compounds in developing antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Radioligand Development for Imaging : The synthesis of a radioiodinated ligand with high affinity for 5HT2-receptors suggests potential applications in neuroimaging and the study of neurological disorders. This underscores the relevance of such compounds in developing diagnostic tools and exploring brain function (Mertens et al., 1994).

• HIV Research : The exploration of piperidine-4-yl-aminopyrimidines as inhibitors for HIV-1 reverse transcriptase emphasizes the role of these compounds in antiviral therapy, especially against resistant strains of the virus. This highlights their significance in addressing challenges in HIV/AIDS treatment (Tang et al., 2010).